Cas no 1803702-54-6 (4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1803702-54-6
• MF: C₈HF₇N₂O
• MW: 274.095165967941
• CID: 4799009
• Update Time: 2025-10-30

4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8HF7N2O/c9-5-3(1-16)4(18-8(13,14)15)2-17-6(5)7(10,11)12/h2H
• InChI Key： SHHJRYOQHDWPSY-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C(=CN=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1803702-54-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound is notable for its unique structural features, which include a pyridine ring substituted with cyano, fluoro, trifluoromethoxy, and trifluoromethyl groups. These substituents not only confer the molecule with distinct electronic properties but also make it a valuable building block in the development of advanced materials and pharmaceutical agents.

The synthesis of 4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine involves a series of carefully designed multi-step reactions. Recent advancements in fluorination techniques have enabled the efficient introduction of trifluoromethyl and trifluoromethoxy groups onto the pyridine ring. These groups are known for their strong electron-withdrawing effects, which significantly influence the compound's reactivity and stability. The cyano group further enhances the molecule's ability to participate in various chemical transformations, making it a versatile precursor in organic synthesis.

One of the most promising applications of 4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine lies in its potential as a pharmacophore in drug design. The compound's ability to modulate biological targets through its unique electronic and steric properties has been explored in recent studies. For instance, researchers have investigated its role as a ligand in metalloenzyme inhibition, where the trifluoromethyl group plays a critical role in binding affinity and selectivity.

In addition to its medicinal applications, 4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has shown potential in the development of advanced materials. Its high thermal stability and excellent electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly enhance the electrical conductivity and mechanical strength of the resulting materials.

The environmental impact of 4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also been a topic of interest. Researchers have evaluated its biodegradation pathways under various conditions, revealing that the compound exhibits moderate persistence in aqueous environments. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 4-Cyano-3-fluoro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1803702-54-6) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methodologies and application-oriented research, positions it as a key player in advancing modern science and technology.